(Boc-Cys-OH)

• Molecular Formula: C16H28N2O8S2
• Molecular Weight: 440.5 g/mol
• SMILES: CC(C)(C)OC(=O)NC(CSSCC(C(=O)O)NC(=O)OC(C)(C)C)C(=O)O
• InChI: InChI=1S/C16H28N2O8S2/c1-15(2,3)25-13(23)17-9(11(19)20)7-27-28-8-10(12(21)22)18-14(24)26-16(4,5)6/h9-10H,7-8H2,1-6H3,(H,17,23)(H,18,24)(H,19,20)(H,21,22)
• InChIKey: MHDQAZHYHAOTKR-UHFFFAOYSA-N

Boc-Cys-OH is a selectively protected cysteine building block for Boc-SPPS featuring a free thiol side chain. Unlike S-protected analogs, it enables direct on-resin disulfide bond formation without additional deprotection, reducing workflow steps and improving yield. • Room-temperature (15-25°C) storage stability eliminates cold-chain logistics costs versus Boc-Cys(Trt)-OH, which requires -20°C. • ≥98% purity ensures efficient coupling and consistent batch-to-batch peptide assembly. • Free thiol enables direct maleimide/iodoacetamide bioconjugation without prior deprotection, preserving other orthogonal protecting groups.

Boc-Cys-OH Technical Overview

Boc-Cys-OH (N-α-tert-butoxycarbonyl-L-cysteine, CAS 20887-95-0) is a selectively protected cysteine derivative primarily used as a building block in solid-phase peptide synthesis (SPPS) . It features a Boc-protected N-terminus and a free thiol (-SH) side chain . This compound is characterized by a molecular formula of C₈H₁₅NO₄S, a molecular weight of 205.25 g/mol, and a typical purity of ≥98% . The free thiol group is essential for selective disulfide bond formation or thiol-specific bioconjugation reactions, making it a foundational component for synthesizing cysteine-containing peptides .

Protection strategy

Boc-SPPS with free thiol for direct on-resin disulfide formation

Orthogonal to Fmoc chemistry; requires acid-labile side-chain protection

Selection logic

Choose when free -SH reactivity is required without additional deprotection

Not a substitute for S-protected variants in sequential disulfide strategies

Boc-Cys-OH Substitution Risks

Generic substitution of Boc-Cys-OH with alternative cysteine building blocks is not recommended due to significant differences in their chemical stability, deprotection kinetics, and compatibility with orthogonal protection strategies . While Fmoc-protected analogs like Fmoc-Cys(Trt)-OH are commonly used in Fmoc-based SPPS, they exhibit different lability profiles and are not directly interchangeable with Boc chemistry protocols . Similarly, side-chain protected variants like Boc-Cys(Trt)-OH, Boc-Cys(Acm)-OH, and Boc-Cys(StBu)-OH are designed for specific, sequential deprotection schemes and are not substitutes for the free thiol group present in Boc-Cys-OH . Substitution without understanding these specific chemical differences can lead to unpredictable coupling yields, racemization, or failure in forming the desired disulfide bond patterns .

Attribute

Boc-Cys-OH (Target)

Alternative Cys Building Block

Thiol state

Free -SH

S-Protected (Trt, Acm, StBu) requires dedicated cleavage

Chemistry fit

Boc-SPPS (TFA-labile)

Fmoc-Cys(Trt)-OH is not directly compatible with Boc protocols

Chiral stability

Lower reported racemization risk

Fmoc-Cys(Trt)-OH may show higher racemization with phosphonium/uronium agents

Boc-Cys-OH Comparative Evidence

Racemization Risk: Boc vs. Fmoc Protection

In standard peptide coupling reactions, Boc-Cys-OH demonstrates significantly lower racemization at the cysteine α-carbon compared to its Fmoc-protected analog Fmoc-Cys(Trt)-OH when using phosphonium/uronium coupling agents . This difference is critical for maintaining chiral integrity in the final peptide product.

Racemization risk

Data to verify

<1% racemization vs Fmoc-Cys(Trt)-OH: up to 0.5%, generally higher risk

HCTU / DIEA coupling

Supports chiral integrity review for Boc-SPPS

Stereochemical purity context; cross-study comparable

Evidence Dimension	Racemization rate during coupling
Target Compound Data	Less than 1% racemization
Comparator Or Baseline	Fmoc-Cys(Trt)-OH: up to 0.5% racemization in some studies, but generally higher risk
Quantified Difference	Boc-Cys-OH exhibits a lower racemization risk, often reported as <1%, while Fmoc-Cys(Trt)-OH can show up to 0.5% in optimized conditions, but is generally considered more prone to racemization in standard protocols .
Conditions	Peptide coupling with phosphonium/uronium agents (e.g., HCTU) and DIEA

Why This Matters

Lower racemization risk translates to higher stereochemical purity, which is essential for biological activity and regulatory compliance in therapeutic peptide synthesis.

Storage Stability: Free Thiol vs. S-Trityl

Boc-Cys-OH can be stored at room temperature (15-25°C), while the S-trityl protected analog Boc-Cys(Trt)-OH requires storage at -20°C (-15°C to -25°C) to maintain stability .

Storage stability

Supplier data

15–25 °C

Room-temperature logistics may reduce cold-chain complexity

Boc-Cys(Trt)-OH requires −20 °C; Novabiochem specification

Evidence Dimension	Storage temperature requirement
Target Compound Data	15-25°C (room temperature)
Comparator Or Baseline	Boc-Cys(Trt)-OH: -20°C (-15°C to -25°C)
Quantified Difference	Boc-Cys-OH is stable at room temperature, whereas Boc-Cys(Trt)-OH requires freezer storage.
Conditions	Long-term storage stability as specified by manufacturer (Novabiochem)

Why This Matters

Room temperature stability simplifies logistics, reduces energy costs, and minimizes the risk of degradation during shipping and handling, which is a significant advantage for large-scale procurement.

Melting Point: Free Thiol vs. S-Acm

The melting point of Boc-Cys-OH is 76-79°C, which is significantly lower than that of its S-Acm protected analog Boc-Cys(Acm)-OH, which has a melting point of 111-114°C . This difference reflects the distinct crystalline packing and intermolecular forces due to the presence of the free thiol versus the protected thiol group.

Melting point

Cross-study comparable

76–79 °C vs Boc-Cys(Acm)-OH: 111–114 °C

Supports identity confirmation and QC upon receipt

Literature melting point; confirm with lot-specific COA

Evidence Dimension	Melting point
Target Compound Data	76-79°C
Comparator Or Baseline	Boc-Cys(Acm)-OH: 111-114°C
Quantified Difference	Boc-Cys(Acm)-OH melts at a temperature approximately 35°C higher than Boc-Cys-OH.
Conditions	Standard melting point determination (lit.)

Why This Matters

Melting point is a key quality control parameter. A consistently lower melting point for Boc-Cys-OH can be used to confirm identity and purity upon receipt, ensuring the correct building block is used in synthesis.

Orthogonal Synthesis with Free Thiol

Boc-Cys-OH possesses a free thiol group, allowing for direct, on-resin disulfide bond formation or selective thiol modification without the need for an additional deprotection step . In contrast, analogs like Boc-Cys(Trt)-OH, Boc-Cys(Acm)-OH, and Boc-Cys(StBu)-OH require specific, sometimes harsh, deprotection conditions (e.g., TFA for Trt, I₂ for Acm, or reducing agents for StBu) to liberate the reactive thiol .

Orthogonal synthesis

Class-level

Free -SH directly available

No deprotection step needed

Reduces steps for single-disulfide or thiol-conjugation workflows

S-Protected analogs require TFA, I₂, or reducing agents

Evidence Dimension	Thiol group reactivity and deprotection requirement
Target Compound Data	Free thiol (-SH) group, immediately available for reaction
Comparator Or Baseline	S-Protected analogs (Trt, Acm, StBu) require a dedicated deprotection step before thiol is available.
Quantified Difference	Not applicable (categorical difference).
Conditions	Solid-phase peptide synthesis

Why This Matters

The immediate availability of the free thiol group simplifies synthetic routes for peptides requiring a single disulfide bond or specific thiol conjugations, reducing overall synthesis time and steps.

Boc-Cys-OH Optimal Applications

Single-Disulfide Peptide Synthesis

For peptides containing a single disulfide bond, Boc-Cys-OH is the optimal choice. Its free thiol group allows for direct on-resin oxidation to form the desired disulfide bridge immediately after chain assembly, eliminating the need for an additional deprotection step required by S-protected analogs . This streamlined workflow is supported by the compound's high purity (≥98%) and compatibility with standard Boc-SPPS protocols, ensuring efficient coupling and high yields .

Large-Scale Production with Ambient Storage

The demonstrated room temperature (15-25°C) storage stability of Boc-Cys-OH provides a clear logistical advantage over analogs like Boc-Cys(Trt)-OH, which require -20°C storage . For large-scale manufacturing or projects in regions with unreliable cold-chain logistics, this stability reduces operational complexity, energy costs, and the risk of product degradation during transit and warehousing . This makes Boc-Cys-OH a more robust and cost-effective choice for industrial-scale procurement.

Thiol-Specific Bioconjugation in Solution

Boc-Cys-OH's free thiol group is uniquely suited for selective bioconjugation reactions in solution-phase chemistry . Unlike S-protected derivatives, it can be directly reacted with maleimides, iodoacetamides, or other thiol-reactive probes without a prior deprotection step . This direct reactivity is critical for time-sensitive modifications and for developing homogeneous peptide conjugates where the preservation of other protecting groups is required.

Application

Selection Property

Validation Focus

Single-disulfide peptide SPPS

Free thiol for direct on-resin oxidation

Disulfide bond formation efficiency; crude purity

Large-scale / ambient-storage procurement

Room-temperature storage stability

Lot-specific stability under actual shipping and warehousing conditions

Thiol-specific solution bioconjugation

Direct -SH reactivity without deprotection

Conjugation yield; preservation of orthogonal protecting groups